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Compound of Interest

Compound Name: 4-(3-Bromopropyl)morpholine

Cat. No.: B154003 Get Quote

Essential Safety and Handling Guide for 4-(3-
Bromopropyl)morpholine
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 4-(3-Bromopropyl)morpholine.

The following procedures are designed to ensure a safe laboratory environment and minimize

risks associated with this compound.

Hazard Assessment: 4-(3-Bromopropyl)morpholine is a chemical intermediate that requires

careful handling. Based on available safety data, it is classified as an irritant and is harmful if

ingested. It can cause skin, eye, and respiratory irritation[1][2]. Due to its chemical structure,

which includes a morpholine ring and a bromopropyl group, it should be handled with the

precautions typically taken for alkylating agents and cyclic amines.

Quantitative Data Summary
For quick reference, the table below summarizes the key quantitative data for 4-(3-
Bromopropyl)morpholine.
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Property Value Source

Molecular Formula C₇H₁₄BrNO [1][3]

Molecular Weight 208.10 g/mol [1][3]

CAS Number 125422-83-5 [1][3][4]

Boiling Point 242.6 ± 25.0 °C at 760 mmHg [5]

Density 1.335 g/mL [6]

Flash Point 100.5 ± 23.2 °C [5]

Storage Temperature Freezer, under -20°C or 0-8°C [1]

Note: Occupational exposure limits (OSHA PEL, NIOSH REL, ACGIH TLV) for 4-(3-
Bromopropyl)morpholine are not available[2]. Therefore, it is crucial to handle this compound

in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation

exposure.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory to prevent exposure. The following table outlines

the required PPE for handling 4-(3-Bromopropyl)morpholine.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.bldpharm.com/products/125422-83-5.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-_3-Bromopropyl_morpholine
https://www.bldpharm.com/products/125422-83-5.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-_3-Bromopropyl_morpholine
https://www.bldpharm.com/products/125422-83-5.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-_3-Bromopropyl_morpholine
https://www.sigmaaldrich.com/HK/zh/product/matrixscientific/mat491657412
https://www.chemsrc.com/en/cas/125422-83-5_6255.html
https://www.myskinrecipes.com/shop/en/morpholine-derivatives/146904-4-3-bromopropylmorpholine.html
https://www.chemsrc.com/en/cas/125422-83-5_6255.html
https://www.bldpharm.com/products/125422-83-5.html
https://www.benchchem.com/product/b154003?utm_src=pdf-body
https://www.benchchem.com/product/b154003?utm_src=pdf-body
https://aksci.com/sds/5335CG_SDS.pdf
https://www.benchchem.com/product/b154003?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154003?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Specification Rationale

Hand Protection

Two pairs of powder-free nitrile

or neoprene chemotherapy

gloves meeting ASTM D6978

standard.

Protects against skin contact

and absorption. Double-

gloving is recommended for

handling hazardous

chemicals[7].

Eye and Face Protection
Chemical splash goggles and

a face shield.

Provides protection against

splashes and aerosols to the

eyes and face[2][7].

Body Protection

A disposable, polyethylene-

coated polypropylene gown

with long sleeves and closed

cuffs.

Prevents contamination of

personal clothing and skin[7]

[8].

Respiratory Protection

A NIOSH-approved respirator

(e.g., N95 or higher) or a full

face-piece chemical cartridge

respirator.

Necessary when handling the

compound outside of a fume

hood or if there is a risk of

aerosol generation[7][9].

Foot Protection
Closed-toe shoes and

disposable shoe covers.

Protects against spills and

contamination of personal

footwear[8].

Operational and Disposal Plan
Adherence to a strict operational and disposal plan is essential for the safe handling of 4-(3-
Bromopropyl)morpholine.

Receiving and Storage
Inspection: Upon receipt, inspect the container for any signs of damage or leakage.

Storage: Store the compound in a tightly sealed container in a designated, well-ventilated,

and locked freezer at temperatures below -20°C, as recommended for long-term storage[1].

For shorter-term use, storage at 0-8°C is also cited. Keep it away from incompatible

materials.
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Labeling: Ensure the container is clearly labeled with the chemical name, CAS number, and

appropriate hazard warnings.

Handling and Use
Work Area: All handling of 4-(3-Bromopropyl)morpholine should be conducted in a certified

chemical fume hood to minimize inhalation exposure[9].

Personal Protective Equipment: Don the appropriate PPE as detailed in the table above

before handling the compound.

Weighing and Transfer:

For solids, use a tared container inside the fume hood.

For liquids, use a calibrated pipette or syringe.

Reaction Setup: Ensure all glassware is clean and dry. If the reaction is exothermic, have a

cooling bath ready.

Post-Handling: After handling, decontaminate the work area and all equipment. Wash hands

thoroughly with soap and water[2].

Disposal Plan
Waste Segregation: All waste contaminated with 4-(3-Bromopropyl)morpholine, including

gloves, pipette tips, and empty containers, must be collected in a dedicated and clearly

labeled hazardous waste container.

Liquid Waste: Collect all liquid waste containing this compound in a sealed, properly labeled

container. Do not mix with other waste streams unless compatibility has been confirmed.

Disposal: Dispose of all waste in accordance with local, state, and federal regulations.

Consult with your institution's environmental health and safety (EHS) department for specific

guidance[2].

Emergency Procedures
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Immediate and appropriate action is critical in the event of an emergency.

Spills
Evacuate: Immediately evacuate the affected area and alert nearby personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: If safe to do so, contain the spill using an inert absorbent material such as sand or

diatomaceous earth[10][11]. Do not use combustible materials.

Clean-up: Wearing appropriate PPE, carefully collect the absorbed material and place it in a

sealed, labeled container for hazardous waste disposal.

Decontaminate: Decontaminate the spill area thoroughly.

Exposure
Inhalation: Move the affected person to fresh air immediately. If breathing is difficult,

administer oxygen. Seek immediate medical attention[2][9].

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

plenty of soap and water for at least 15 minutes. Seek medical attention if irritation

persists[2][9].

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, lifting the upper and lower eyelids occasionally. Remove contact lenses if present

and easy to do so. Seek immediate medical attention[2][9].

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention[12].

Visual Workflow Guides
The following diagrams illustrate the standard operating procedures for handling and

emergency response.
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Safe Handling Workflow for 4-(3-Bromopropyl)morpholine

Preparation Handling (in Fume Hood) Cleanup & Disposal

Review SDS & SOPs Don Appropriate PPE Weigh/Measure Compound Transfer to Reaction Vessel Perform Experiment Decontaminate Work Area Segregate Hazardous Waste Doff PPE Correctly Wash Hands Thoroughly
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Caption: Workflow for the safe handling of 4-(3-Bromopropyl)morpholine.

Emergency Response for 4-(3-Bromopropyl)morpholine

Spill Response Personal Exposure

First Aid Details

Evacuate & Alert
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Caption: Emergency response procedures for spills and personal exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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